3,3-difluoro-1-methylcyclohexane-1-carbaldehyde

• CAS No.: 2408968-78-3
• Molecular Formula: C8H12F2O
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 3,3-difluoro-1-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C8H12F2O/c1-7(6-11)3-2-4-8(9,10)5-7/h6H,2-5H2,1H3
• InChI Key: QFWIXFRATZUAKM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)(F)F)C=O

Description

3,3-Difluoro-1-methylcyclohexane-1-carbaldehyde (molecular formula: C₈H₁₂F₂O) is a fluorinated cyclohexane derivative featuring a carbaldehyde group at position 1, a methyl substituent at the same carbon, and two fluorine atoms at position 3. Its SMILES notation is CC1(CCCC(C1)(F)F)C=O, and its InChIKey is QFWIXFRATZUAKM-UHFFFAOYSA-N . The compound’s collision cross-section (CCS) values, critical for mass spectrometry characterization, are predicted as 136.9 Ų for [M+H]⁺ and 135.9 Ų for [M-H]⁻ .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(Trifluoromethyl)cyclohexane-1-carbaldehyde

• Molecular Formula : C₈H₁₁F₃O
• Molar Mass : 180.17 g/mol
• Key Differences : Replaces the 3,3-difluoro and 1-methyl groups with a single 3-trifluoromethyl (CF₃) substituent.
• Properties: The CF₃ group is strongly electron-withdrawing, increasing electrophilicity at the aldehyde compared to the target compound. This enhances reactivity in nucleophilic additions but reduces solubility in nonpolar solvents due to higher polarity .
• Applications : CF₃-containing aldehydes are intermediates in protease inhibitor synthesis (e.g., chromone derivatives) .

3-Methylcyclohexane-1-carbaldehyde

• Molecular Formula : C₈H₁₄O
• Molar Mass : 126.20 g/mol
• Key Differences : Lacks fluorine atoms, featuring only a 3-methyl group.
• Properties: The absence of fluorine reduces polarity, leading to lower boiling points and higher hydrophobicity. The aldehyde’s electrophilicity is less pronounced than in fluorinated analogs .

3-Methyl-2-oxocyclohexane-1-carbaldehyde

• Molecular Formula : C₈H₁₂O₂
• Molar Mass : 140.18 g/mol
• Key Differences : Contains a ketone group at position 2 in addition to the 3-methyl and aldehyde groups.
• Properties: The α,β-unsaturated aldehyde-ketone system enables conjugation, altering reactivity toward cycloadditions or redox reactions. The ketone may stabilize enolate intermediates, diverging from the target compound’s behavior .

Structural and Conformational Analysis

Fluorine substitution significantly impacts molecular conformation. Studies on 1,1-difluoro-cyclohexane reveal that geminal fluorine atoms induce chair conformations with axial fluorines due to reduced steric hindrance . For 3,3-difluoro-1-methylcyclohexane-1-carbaldehyde, this effect likely stabilizes a chair conformation where the methyl and aldehyde groups occupy equatorial positions to minimize strain. In contrast, 3-(trifluoromethyl)cyclohexane-1-carbaldehyde may adopt a distorted chair to accommodate the bulky CF₃ group .

Physicochemical Properties Comparison

Property	Target Compound	3-(Trifluoromethyl)	3-Methyl	3-Methyl-2-oxo
Molecular Formula	C₈H₁₂F₂O	C₈H₁₁F₃O	C₈H₁₄O	C₈H₁₂O₂
Molar Mass (g/mol)	162.18	180.17	126.20	140.18
Electrophilicity	Moderate (F electron-withdrawing)	High (CF₃)	Low	Moderate (ketone conjugation)
Predicted CCS [M+H]⁺ (Ų)	136.9	N/A	N/A	N/A